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The landscape of Versatile Video Coding (VVC) patent licensing has recently undergone a

significant consolidation. This guide provides a comparative overview of the two primary patent

pools, MPEG LA and Access Advance, and details the current unified structure following the

acquisition of Via Licensing Alliance (the successor to the MPEG LA and Via Licensing merger)

by Access Advance. This guide is intended for researchers, scientists, and drug development

professionals who need to understand the intellectual property landscape of this next-

generation video codec.

The VVC standard, also known as H.266, offers significant compression improvements over its

predecessor, High Efficiency Video Coding (HEVC), enabling more efficient streaming of high-

resolution video, including 4K, 8K, and immersive content. Navigating the licensing of the

standard essential patents (SEPs) that underpin this technology is crucial for implementation.

Initially, two main patent pools emerged to streamline this process: one administered by MPEG

LA and another by Access Advance.
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A major development has reshaped the VVC licensing environment. Access Advance has

acquired Via Licensing Alliance, the entity that resulted from the merger of MPEG LA and Via

Licensing Corporation[1][2]. This strategic move aims to create a "one-stop shop" for VVC and

HEVC technologies, simplifying the licensing process for implementers[3][4]. While the pools

were initially separate, their administration is now consolidating under Access Advance[3].

For a clear understanding of the landscape's evolution, this guide will first present a

comparison of the two pools as they were initially established, followed by an explanation of the

current, consolidated structure.

Quantitative Comparison of the Former VVC Patent
Pools
The following table summarizes the key quantitative aspects of the MPEG LA and Access

Advance VVC patent pools prior to the recent consolidation.

Feature MPEG LA VVC Patent Pool
Access Advance VVC
Patent Pool

Initial Licensors 11[2] 33[5][6][7][8]

Known VVC Essential Patents Data not as publicly detailed. Over 4,500[8][9][10]

Combined Known VVC

Patents (MPEG LA & Access

Advance)

Approximately 5,500[11]

Royalty Rate (per unit)

$0.20 for hardware/paid

software; $0.05 for free

software

Ranged from $0.25 to $1.50

depending on the device and

compliance status[7]

Annual Royalty Cap $30 Million[7] $60 Million[7]

Experimental Protocols: Determining Patent
Essentiality
Both MPEG LA and Access Advance employ rigorous, independent evaluation processes to

determine whether a patent is essential to the VVC standard. This ensures that only truly
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essential patents are included in their respective portfolios, providing licensees with confidence

in the coverage they are receiving.

The general methodology involves:

Submission by Patent Holders: Companies that believe they hold patents essential to the

VVC standard submit them for evaluation.

Independent Expert Evaluation: The patent pools engage independent and impartial patent

law and engineering experts to analyze the submitted patents. These experts possess deep

technical knowledge of the VVC standard and extensive experience in patent law.

Claim Charting: The evaluation process typically involves the creation of claim charts. These

charts map the claims of a patent to the specific sections of the VVC standard that they are

alleged to cover.

Essentiality Determination: The independent experts review the claim charts and the patent

itself to determine if the patent's claims are indeed essential for implementing the VVC

standard. A patent is considered essential if it is impossible to create a standard-compliant

product without infringing on that patent.

Inclusion in the Pool: If a patent is determined to be essential, it is included in the patent

pool's portfolio.

This multi-step, independent review process is a critical component of building a fair,

reasonable, and non-discriminatory (FRAND) licensing program.

Visualization of the VVC Patent Pool Landscape
The following diagrams illustrate the evolution of the VVC patent pool landscape, from a dual-

pool system to a consolidated entity.
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Consolidated VVC Patent Pool Structure
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Conclusion
The consolidation of the VVC patent pools under Access Advance marks a significant step

towards simplifying the licensing landscape for this crucial video compression technology. This

move is expected to accelerate the adoption of VVC by providing a more streamlined and

efficient mechanism for implementers to obtain the necessary patent licenses. For researchers

and developers, this unified structure provides greater clarity and predictability, fostering

innovation and the development of next-generation video applications. It is important to note

that while the administration is consolidated, licensees who were part of both original pools

may need to continue paying royalties to both programs during a transitional period[3]. As the

integration progresses, the goal is to establish a single, comprehensive license for the vast

majority of VVC essential patents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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